N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)cinnamamide hydrochloride

• IUPAC Name: (E)-N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-phenylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C21H22ClN3OS.ClH/c1-24(2)13-6-14-25(20(26)12-9-16-7-4-3-5-8-16)21-23-18-11-10-17(22)15-19(18)27-21;/h3-5,7-12,15H,6,13-14H2,1-2H3;1H/b12-9+
• InChI Key: NLVPSKUDSCLXGJ-NBYYMMLRSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)C=CC3=CC=CC=C3.Cl
• Isomeric SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)/C=C/C3=CC=CC=C3.Cl
• Molecular Formula: C21H23Cl2N3OS
• Molecular Weight: 436.4 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)cinnamamide hydrochloride is a useful research compound. Its molecular formula is C21H23Cl2N3OS and its molecular weight is 436.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

• Corrosion Inhibitors for Carbon Steel : Benzothiazole derivatives have been studied for their corrosion inhibiting effects against steel in acidic solutions. These compounds, including variants of benzothiazole, showed high inhibition efficiencies and could adsorb onto surfaces via physical and chemical means. This highlights their potential as effective corrosion inhibitors in industrial applications (Hu et al., 2016).

Antimicrobial Activity

• Antimicrobial Properties : A study on amido-linked bis heterocycles, which includes structures similar to the target compound, showed significant antibacterial and antifungal activities against various pathogens. This suggests the potential of benzothiazole derivatives in developing new antimicrobial agents (Padmavathi et al., 2011).

Synthetic Applications

• Building Blocks in Organic Synthesis : Benzothiazole derivatives have been utilized in the synthesis of a diverse library of compounds. These include reactions with various nucleophiles to produce different classes of compounds, illustrating their versatility in chemical synthesis (Roman, 2013).

Anticancer Activity

• Cancer Research : Copper(II)-sulfonamide complexes involving benzothiazole derivatives demonstrated significant interactions with DNA and exhibited anticancer properties. These findings indicate the potential use of such compounds in developing new cancer treatments (González-Álvarez et al., 2013).

Fungicidal Properties

• Fungicidal Candidates : Isothiazole, thiadiazole, and thiazole-based cinnamamide derivatives, related to the chemical structure , showed promising fungicidal activities. This suggests their potential application in agriculture for controlling fungal infections (Chen et al., 2019).